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Compound of Interest

4-tert-Octylphenol
Compound Name:
monoethoxylate-13C6

Cat. No.: B565140

Technical Guide: 4-tert-Octylphenol
monoethoxylate-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-tert-Octylphenol monoethoxylate-13C6, an isotopically labeled analytical
standard. It includes key property data, detailed experimental protocols for its application, and
a workflow diagram for its use in environmental analysis.

Core Physical and Chemical Properties

4-tert-Octylphenol monoethoxylate-13C6 is the 13C-labeled version of 4-tert-Octylphenol
monoethoxylate, a degradation product of non-ionic surfactants.[1] The isotopic labeling makes
it an ideal internal standard for quantitative analysis by mass spectrometry-based methods.[2]
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Property Value Source
Molecular Formula 13C6C10H2602 [3]
Molecular Weight 256.33 g/mol [3114]

Monoisotopic Mass

256.21340908 Da

[4]

CAS Number 1173019-48-1 [31[4]
2-[4-(2,4,4-trimethylpentan-2-

IUPAC Name yN(1,2,3,4,5,6-13Cs)cyclohexa- [31[4]
1,3,5-trien-1-yl]Joxyethanol
2-[4-(1,1,3,3-

Synonyms Tetramethylbutyl)phenoxy]etha
nol-13Ce, 4-tert-OP1EO-13Cs

Purity >95% (HPLC) [3][5]

Physical Format

Typically supplied as a neat
substance or in a solution, for

example, 10 uyg/mL in acetone.

[3]

Storage Temperature

-20°C or +4°C, depending on

the supplier and format.[3]

Soluble in chloroform and

methanol.[1] The unlabelled

Solubility ] )
analogue is soluble in alcohol,
xylenes, and acetone.[6]
White powder (for the
Appearance
unlabelled analogue).[6]
Boiling Point Undetermined [7]
Melting Point Undetermined [7]

Experimental Protocols
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The primary application of 4-tert-Octylphenol monoethoxylate-13C6 is as an internal
standard for the quantification of alkylphenols and their ethoxylates in environmental samples.
Below is a generalized experimental protocol based on its use in liquid chromatography-mass
spectrometry (LC-MS) for urine analysis.[8]

Objective: To quantify the concentration of 4-tert-Octylphenol and its monoethoxylate in a
biological matrix (e.g., urine) using LC-MS/MS with 4-tert-Octylphenol monoethoxylate-13C6
as an internal standard.

Materials and Equipment:

o Chemicals: 4-tert-Octylphenol monoethoxylate-13C6 standard solution, certified reference
standards for unlabeled analytes, 3-glucuronidase, acetonitrile, ultrapure water, acetic acid,
sodium acetate.[8]

e Equipment: LC-MS/MS system with a gradient pump, column thermostat, and autosampler,
C8 analytical column, solid-phase extraction (SPE) column, laboratory shaker, analytical
balance, incubator, volumetric flasks, pipettes, and pH meter.[8]

Procedure:

e Sample Preparation:

o Collect urine samples in glass containers.

o To an aliquot of the urine sample, add a known amount of the 4-tert-Octylphenol
monoethoxylate-13C6 internal standard spiking solution.[8]

o Add a sodium acetate buffer to adjust the pH.

o Add B-glucuronidase to enzymatically hydrolyze the conjugated alkylphenols.[8]

o Incubate the samples.

e Solid-Phase Extraction (SPE):

o Condition the SPE column with acetonitrile followed by ultrapure water.
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o Load the hydrolyzed urine sample onto the SPE column.
o Wash the column to remove interferences.

o Elute the analytes and the internal standard with acetonitrile.

e LC-MS/MS Analysis:
o Inject the eluate into the LC-MS/MS system.

o Separate the analytes using a C8 analytical column with a gradient of mobile phases (e.g.,
acetonitrile and water with acetic acid).[8]

o Detect and quantify the analytes and the internal standard using tandem mass
spectrometry in multiple reaction monitoring (MRM) mode. The specific precursor and
product ion transitions for both the native analyte and the *3Ce-labeled internal standard
should be optimized.

¢ Quantification:

o Prepare calibration standards in a pooled matrix (e.g., analyte-free urine) and process
them in the same manner as the samples.[8]

o Construct a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the concentration of the analyte.

o Determine the concentration of the analyte in the unknown samples from the calibration
curve.

Visualizations
Experimental Workflow for Environmental Sample
Analysis

The following diagram illustrates the general workflow for using 4-tert-Octylphenol
monoethoxylate-13C6 as an internal standard in the analysis of environmental or biological
samples.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://series.publisso.de/sites/default/files/documents/series/temp/bi14066e2219_w.pdf
https://series.publisso.de/sites/default/files/documents/series/temp/bi14066e2219_w.pdf
https://www.benchchem.com/product/b565140?utm_src=pdf-body
https://www.benchchem.com/product/b565140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Environmental/Biological Sample
(e.g., Water, Urine)

l

Spike with
4-tert-Octylphenol monoethoxylate-13C6
(Internal Standard)

;

Enzymatic Hydrolysis
(for conjugated analytes)

Analyte Extraction

Solid-Phase Extraction (SPE)

;

Elution of Analytes
and Internal Standard

Instrumental Analysis

Liquid Chromatography
(Separation)

;

Tandem Mass Spectrometry
(Detection & Quantification)

Data Processing

Quantification using
Calibration Curve

;

Final Analyte Concentration

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using an internal standard.
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Safety and Handling

4-tert-Octylphenol monoethoxylate-13C6 should be handled with care in a laboratory setting.
The safety data for the unlabelled parent compound, 4-tert-Octylphenol, indicates that it can
cause skin irritation and serious eye damage.[4][9] It is also very toxic to aquatic life with long-
lasting effects.[4][9] When handling, personal protective equipment such as gloves, eye
protection, and a lab coat should be worn.[6][10] Avoid inhalation of any dust or vapors.[10]
Store the compound according to the supplier's recommendations, typically in a cool, dry place
away from light.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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